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Introduction
Ambroxol is a widely used mucolytic agent effective in the treatment of respiratory diseases

associated with excessive mucus.[1] As with all active pharmaceutical ingredients (APIs), the

purity of ambroxol is of utmost importance to ensure its safety and efficacy. N-Nitroso
Ambroxol is a potential nitrosamine impurity that can form during the synthesis or storage of

ambroxol.[2][3] Nitrosamines are classified as probable human carcinogens, making their

detection and quantification in pharmaceutical products a critical regulatory requirement.[2][4]

This application note provides a detailed protocol for the chromatographic separation of

ambroxol from its N-nitroso impurity, N-Nitroso Ambroxol, using High-Performance Liquid

Chromatography (HPLC) coupled with UV detection.

The presence of nitrosamine impurities in pharmaceuticals is a significant concern for

regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and

Drug Administration (FDA).[2][4] These agencies have issued guidance for marketing

authorization holders to assess and mitigate the risk of nitrosamine impurities in their products.
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[2][4] Therefore, robust and sensitive analytical methods are essential for the monitoring and

control of impurities like N-Nitroso Ambroxol.

Logical Relationship of Ambroxol and N-Nitroso
Ambroxol

Ambroxol
(C13H18Br2N2O)

N-Nitroso Ambroxol
(C13H17Br2N3O2)

Nitrosation

Nitrosating Agent
(e.g., nitrites)

Click to download full resolution via product page

Caption: Formation of N-Nitroso Ambroxol from Ambroxol via nitrosation.

Experimental Protocol
This protocol outlines a reverse-phase HPLC method for the separation and quantification of

ambroxol and N-Nitroso Ambroxol.

1. Materials and Reagents

Ambroxol Hydrochloride Reference Standard

N-Nitroso Ambroxol Reference Standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (HPLC grade, obtained from a water purification system)

Phosphoric Acid (AR grade)

Potassium Dihydrogen Phosphate (AR grade)

Triethylamine (AR grade)

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis.

Parameter Condition

HPLC System
Quaternary pump, autosampler, column oven,

and UV/Vis detector

Column
C18 column (e.g., 250 mm x 4.6 mm, 5 µm

particle size)

Mobile Phase A

0.02 M Potassium Dihydrogen Phosphate buffer

with 0.2% Triethylamine, pH adjusted to 3.0 with

Phosphoric Acid

Mobile Phase B Acetonitrile

Gradient Elution See Table 2 for the gradient program

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 245 nm

Injection Volume 10 µL

Run Time Approximately 20 minutes

Table 1: HPLC Operating Conditions

3. Preparation of Solutions
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Mobile Phase A Preparation: Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL

of HPLC grade water. Add 2 mL of triethylamine and adjust the pH to 3.0 with diluted

phosphoric acid. Filter the solution through a 0.45 µm membrane filter.

Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

Standard Stock Solution of Ambroxol (1000 µg/mL): Accurately weigh about 100 mg of

Ambroxol Hydrochloride reference standard and transfer it to a 100 mL volumetric flask.

Dissolve in and dilute to volume with the diluent.

Standard Stock Solution of N-Nitroso Ambroxol (100 µg/mL): Accurately weigh about 10

mg of N-Nitroso Ambroxol reference standard and transfer it to a 100 mL volumetric flask.

Dissolve in and dilute to volume with the diluent.

Working Standard Solution: Prepare a mixed working standard solution containing a suitable

concentration of ambroxol (e.g., 100 µg/mL) and N-Nitroso Ambroxol (e.g., 1 µg/mL) by

diluting the stock solutions with the diluent. This concentration can be adjusted based on the

expected levels of the impurity.

Sample Preparation: Accurately weigh a quantity of the drug substance or powdered tablets

equivalent to 100 mg of ambroxol and transfer to a 100 mL volumetric flask. Add

approximately 70 mL of diluent, sonicate for 15 minutes to dissolve, and then dilute to

volume with the diluent. Filter the solution through a 0.45 µm syringe filter before injection.

4. Gradient Elution Program
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Time (minutes) Mobile Phase A (%)
Mobile Phase B
(Acetonitrile) (%)

0.01 90 10

5.00 90 10

12.00 40 60

15.00 40 60

17.00 90 10

20.00 90 10

Table 2: Gradient Elution Program

Experimental Workflow
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Caption: Workflow for the chromatographic analysis of Ambroxol and N-Nitroso Ambroxol.
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Data and Results
The described HPLC method is expected to provide good separation between ambroxol and N-
Nitroso Ambroxol. The retention times will be dependent on the specific column and system

used but should be reproducible.

System Suitability

System suitability parameters should be established to ensure the performance of the

chromatographic system.

Parameter Acceptance Criteria

Tailing Factor ≤ 2.0

Theoretical Plates > 2000

% RSD of Peak Area ≤ 2.0% (for 6 replicate injections)

Table 3: System Suitability Parameters

Quantitative Data Summary

The following table summarizes typical quantitative data that can be obtained from various

published methods for ambroxol analysis, which can be adapted for the simultaneous

determination with its N-nitroso impurity.

Analyte
Expected Retention
Time (min)

Limit of Detection
(LOD)

Limit of
Quantification
(LOQ)

Ambroxol ~ 8 - 12 ~ 0.01 - 1 ng/mL ~ 0.05 - 5 ng/mL

N-Nitroso Ambroxol

Expected to be less

polar and elute earlier

than Ambroxol

To be determined To be determined
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Table 4: Expected Quantitative Performance Note: The exact retention times, LOD, and LOQ

will need to be determined during method validation.

Discussion
The proposed reverse-phase HPLC method with gradient elution is designed to provide a

robust and reliable separation of the more polar ambroxol from the potentially less polar N-
Nitroso Ambroxol. The use of a C18 column is common for the analysis of ambroxol and

related substances.[1] The mobile phase composition, particularly the pH and the organic

modifier gradient, is critical for achieving optimal resolution. The detection wavelength of 245

nm is suitable for both ambroxol and is expected to provide adequate sensitivity for the N-

nitroso impurity.[5]

For trace-level quantification of N-Nitroso Ambroxol, more sensitive techniques such as High-

Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) may be

required.[3][6] LC-MS/MS methods offer higher selectivity and sensitivity, which are crucial for

detecting and quantifying genotoxic impurities at very low levels.[7]

Conclusion
The detailed HPLC method provided in this application note serves as a comprehensive

starting point for the development and validation of a procedure for the separation and

quantification of ambroxol and its N-Nitroso impurity. Adherence to this protocol and proper

method validation in accordance with ICH guidelines will ensure the generation of accurate and

reliable data, which is essential for regulatory compliance and ensuring the quality and safety

of ambroxol-containing pharmaceutical products. Continuous monitoring of such impurities is a

critical aspect of modern drug development and manufacturing.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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